Cas no 53823-70-4 (D-Fructose 1-Phosphate Barium Salt (>90%))

• Product Name: D-Fructose 1-Phosphate Barium Salt (>90%)
• CAS No: 53823-70-4
• MF: C₆H₁₁BaO₉P
• MW: 395.446899652481
• CID: 369330
• PubChem ID: 104618
• Update Time: 2025-07-21

D-Fructose 1-Phosphate Barium Salt (>90%) Chemical and Physical Properties

Names and Identifiers

• D-Fructose,1-(dihydrogen phosphate), barium salt (1:1)
• D-Fructose 1-phosphate barium salt
• FRUCTOSE-1-PHOSPHATE BARIUM SALT
• Fructose-1-phosphate Barium Salt Trihydrate
• Fructose 1-Phosphate BariuM Salt Trihydrate
• Fructose 1-(barium phosphate)
• 53823-70-4
• DTXSID20968613
• EINECS 258-811-2
• starbld0009595
• Barium (3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl phosphate
• SCHEMBL11064239
• barium(2+);[(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl] phosphate
• Barium 1-O-phosphonatohex-2-ulose
• D-Fructose 1-Phosphate Barium Salt (>90%)

• Inchi： 1S/C6H13O9P.Ba/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h3,5-8,10-11H,1-2H2,(H2,12,13,14);/q;+2/p-2/t3-,5-,6-;/m1./s1
• InChI Key： PVYXSCGRJSOHGH-BAOOBMCLSA-L
• SMILES： [Ba+2].P(=O)([O-])([O-])OCC([C@H]([C@@H]([C@@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 395.91900
• Monoisotopic Mass: 395.919309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: crystal
• Boiling Point: 692.5°Cat760mmHg
• Flash Point: 372.6°C
• PSA: 172.38000
• LogP: -2.22640
• Solubility: Not determined

D-Fructose 1-Phosphate Barium Salt (>90%) Security Information

• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Fructose 1-Phosphate Barium Salt (>90%)

D-Fructose 1-Phosphate Barium Salt (>90%) and Its Significance in Modern Research

The compound with the CAS number 53823-70-4, known as D-Fructose 1-Phosphate Barium Salt, is a specialized chemical entity that has garnered significant attention in the field of biochemical research. This compound, particularly in its (>90%) purity form, serves as a crucial reagent in various laboratory applications, offering unique properties that make it indispensable for researchers exploring metabolic pathways and enzymatic interactions.

D-Fructose 1-Phosphate Barium Salt is a derivative of fructose, a naturally occurring hexose sugar that plays a pivotal role in cellular metabolism. The barium salt modification enhances the stability and solubility of fructose 1-phosphate, making it more suitable for precise experimental conditions. This modification is particularly valuable in studies involving enzyme kinetics and metabolic flux analysis, where the integrity of the substrate is paramount.

Recent advancements in the study of glycolysis have highlighted the importance of fructose 1-phosphate derivatives. Researchers have been exploring how these derivatives can be utilized to manipulate metabolic pathways, offering potential insights into disease mechanisms and therapeutic interventions. For instance, studies have demonstrated that D-Fructose 1-Phosphate Barium Salt can be used to inhibit specific enzymes in glycolysis, providing a means to study the consequences of such inhibition on cellular energy homeostasis.

The barium component of this compound introduces additional functionalities that are not present in the free fructose 1-phosphate molecule. Barium ions can interact with various biological molecules, including enzymes and nucleic acids, which can be exploited for analytical and preparative purposes. This interaction has been leveraged in the development of novel analytical techniques for detecting and quantifying fructose 1-phosphate in complex biological samples.

In addition to its role in metabolic studies, D-Fructose 1-Phosphate Barium Salt has found applications in the field of synthetic chemistry. Its stable structure and reactivity make it an excellent candidate for use as an intermediate in the synthesis of more complex carbohydrates and glycosides. These synthetic applications are particularly relevant in pharmaceutical research, where novel carbohydrate-based drugs are being developed to target various therapeutic areas.

The high purity (>90%) specification of this compound ensures consistent performance across multiple experimental conditions. This level of purity is essential for obtaining reliable and reproducible results, especially in sensitive applications such as enzyme assays and high-resolution chromatography. The availability of this compound in high-purity form underscores its importance as a standard reagent in biochemical research.

Recent research has also explored the potential of D-Fructose 1-Phosphate Barium Salt in studying bacterial metabolism. Fructose 1-phosphate is a key intermediate in bacterial glycolysis, and modifications to this molecule can provide insights into how bacteria adapt to different environmental conditions. For example, researchers have used this compound to investigate how changes in fructose metabolism affect bacterial growth and survival under stress conditions.

The versatility of D-Fructose 1-Phosphate Barium Salt extends beyond its use as a substrate or intermediate. It can also serve as a tool for studying metal ion interactions with biological molecules. The barium ion can act as a probe to understand how metal ions influence enzyme activity and protein structure. This aspect has been particularly useful in studies aimed at developing metal-based therapeutics.

In conclusion, the CAS number 53823-70-4 corresponds to a compound that holds significant promise in various areas of biochemical research. The unique properties of D-Fructose 1-Phosphate Barium Salt, particularly its stability, solubility, and high purity, make it an invaluable tool for researchers studying metabolic pathways, synthetic chemistry, and bacterial metabolism. As our understanding of these processes continues to evolve, compounds like this are likely to play an even greater role in advancing scientific knowledge and developing new therapeutic strategies.